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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,2-dichloro-2-propanol, a
halogenated organic compound. Due to the limited availability of experimental data for this

specific isomer, this document primarily relies on computed properties and information

available for related dichloropropanol isomers. This guide covers the chemical identifiers,

physicochemical properties, and general toxicological information, while highlighting the current

gaps in the scientific literature.

Chemical Identifiers and Nomenclature
1,2-Dichloro-2-propanol is a distinct chemical entity with the confirmed Chemical Abstracts

Service (CAS) number 52515-75-0.[1] It is crucial to distinguish this isomer from other

dichloropropanols, as they may exhibit different physical, chemical, and toxicological

properties.
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Identifier Value

CAS Number 52515-75-0[1]

IUPAC Name 1,2-dichloropropan-2-ol[1]

Molecular Formula C₃H₆Cl₂O[1]

InChI
InChI=1S/C3H6Cl2O/c1-3(5,6)2-

4/h6H,2H2,1H3[1]

InChIKey QEZDCTNHTRSNMD-UHFFFAOYSA-N[1]

SMILES CC(CCl)(O)Cl[1]

Synonyms
1,2-Dichloropropan-2-ol, 2,3-dichloro-2-

propanol[1]

It is important to note that the CAS number 77617-14-2 is associated with a different, though

related, compound often referred to as "1,2-dichloropropanol".[2] Careful verification of the CAS

number is essential when sourcing this chemical or reviewing literature.

Physicochemical Properties
The majority of the available data on the physicochemical properties of 1,2-dichloro-2-
propanol are computed rather than experimentally determined. These properties provide

valuable estimates for its behavior in various systems.
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Property Value Source

Molecular Weight 128.98 g/mol Computed by PubChem[1]

XLogP3-AA 1.1 Computed by XLogP3[1]

Hydrogen Bond Donor Count 1 Computed by Cactvs[1]

Hydrogen Bond Acceptor

Count
1 Computed by Cactvs[1]

Rotatable Bond Count 1 Computed by Cactvs[1]

Exact Mass 127.9795702 Da Computed by PubChem[1]

Monoisotopic Mass 127.9795702 Da Computed by PubChem[1]

Topological Polar Surface Area 20.2 Å² Computed by Cactvs[1]

Heavy Atom Count 6 Computed by PubChem[1]

Complexity 48.1 Computed by Cactvs[1]

Synthesis and Purification
Detailed experimental protocols for the specific synthesis and purification of 1,2-dichloro-2-
propanol are not readily available in the published literature. General methods for the

production of dichloropropanol isomers often involve the chlorination of glycerol, which typically

results in a mixture of products, including 1,3-dichloro-2-propanol and 2,3-dichloro-1-propanol.

A general synthetic approach is outlined in the following workflow:

General Synthesis of Dichloropropanols

Glycerol

Mixture of Dichloropropanol
Isomers (including 1,2-dichloro-2-propanol)

Chlorination

Hydrogen Chloride

Purification
(e.g., Distillation, Chromatography) Isolated 1,2-dichloro-2-propanol

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of dichloropropanols.

The primary challenge lies in the separation of the 1,2-dichloro-2-propanol isomer from the

reaction mixture. Standard purification techniques such as fractional distillation or

chromatography would likely be employed, but specific conditions and efficiencies are not

documented.

Toxicological Profile
There is a significant lack of toxicological data specifically for 1,2-dichloro-2-propanol.
However, information on related dichloropropanols, such as 1,3-dichloro-2-propanol, indicates

potential for toxicity. Studies on 1,3-dichloro-2-propanol have shown it to be toxic by ingestion

and inhalation, with the liver being a primary target organ.[3][4][5] It is reasonable to assume

that 1,2-dichloro-2-propanol may exhibit similar toxicological properties, and therefore, it

should be handled with appropriate safety precautions.

The metabolic activation of halogenated alkanes, a class of compounds to which

dichloropropanols belong, can involve the formation of reactive intermediates that may lead to

cellular damage.[6]

The following diagram illustrates a general metabolic pathway for halogenated propanols,

which may be applicable to 1,2-dichloro-2-propanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-propanol
https://www.jstage.jst.go.jp/article/juoeh/24/3/24_KJ00001658417/_article/
https://pubmed.ncbi.nlm.nih.gov/9810144/
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568599/
https://www.benchchem.com/product/b15180848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Metabolic Pathway of Halogenated Propanols
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Caption: Generalized metabolic pathway for halogenated propanols.

Conclusion and Future Research
1,2-Dichloro-2-propanol (CAS 52515-75-0) is a chemical compound for which there is a

notable scarcity of experimental data. While its basic identifiers and computed properties are

established, a thorough understanding of its reactivity, synthesis, and biological effects is

hampered by the lack of published research. Future work should focus on:

Developing and documenting a specific, high-yield synthesis and purification protocol for 1,2-
dichloro-2-propanol.
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Conducting comprehensive spectroscopic analysis to create a reference database.

Performing detailed toxicological studies to determine its specific health hazards.

Investigating its potential applications in chemical synthesis and drug development.

Until such data becomes available, researchers and professionals should exercise caution and

refer to the information available for structurally related dichloropropanol isomers, while being

mindful of the potential for different properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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